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Compound of Interest

Compound Name: N-(3-Thienyl)acetamide

CAS No.: 42602-67-5

Cat. No.: B1347118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of N-(3-Thienyl)acetamide, including its molecular weight. While the density of this

specific compound is not readily available in public databases, this guide details the standard

experimental protocols for its determination. Furthermore, a general workflow for the synthesis

and characterization of such a novel compound is presented, offering a framework for research

and development activities.

Core Physicochemical Data
The known quantitative data for N-(3-Thienyl)acetamide is summarized in the table below.
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Parameter Value Source

Molecular Weight 141.193 g/mol [1]

Molecular Formula C₆H₇NOS [1]

CAS Number 42602-67-5 [1]

Density Not available in literature

Experimental Protocols
Accurate determination of the physicochemical properties of a compound is fundamental for its

application in research and drug development. The following are detailed experimental

protocols for determining the molecular weight and density of a solid organic compound like N-
(3-Thienyl)acetamide.

Molecular Weight Determination via Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. It is a primary method for determining the precise molecular weight of a

compound.

Objective: To determine the accurate molecular mass of N-(3-Thienyl)acetamide.

Materials:

N-(3-Thienyl)acetamide sample

A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

Volatile solvent (e.g., methanol, acetonitrile)

Internal calibrant

Methodology:

Sample Preparation: A dilute solution of N-(3-Thienyl)acetamide is prepared by dissolving a

small amount of the compound in a suitable volatile solvent.
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Ionization: The sample solution is introduced into the ion source of the mass spectrometer.

Electron Ionization (EI) or Electrospray Ionization (ESI) are common techniques. For ESI, the

sample solution is sprayed through a heated capillary to which a high voltage is applied,

generating charged droplets that yield gaseous ions as the solvent evaporates.

Mass Analysis: The generated ions are accelerated into the mass analyzer. The analyzer

separates the ions based on their mass-to-charge ratio (m/z) using electric and/or magnetic

fields.

Detection: The separated ions are detected, and a signal is generated for each ion,

proportional to its abundance.

Data Analysis: The resulting mass spectrum plots ion abundance versus m/z. The peak

corresponding to the intact molecule (molecular ion, M⁺ or [M+H]⁺) is identified to determine

the molecular weight. High-resolution instruments provide a highly accurate mass, which can

be used to confirm the elemental composition.[2]

Density Determination via Gas Pycnometry
Gas pycnometry is a non-destructive technique used to determine the true density of a solid

material by measuring its volume. It is particularly useful for powders and porous materials.

Objective: To determine the true density of solid N-(3-Thienyl)acetamide.

Materials:

N-(3-Thienyl)acetamide sample (solid powder)

Gas pycnometer

Helium or other inert gas

Analytical balance

Methodology:

Sample Preparation: A known mass of the N-(3-Thienyl)acetamide sample is accurately

weighed using an analytical balance.
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Volume Measurement: The sample is placed in the sample cell of the gas pycnometer. The

instrument operates by measuring the pressure change when a known volume of an inert

gas (like helium) is allowed to expand from a reference chamber into the sample chamber.

The volume of the solid sample is determined by the difference between the volume of the

empty sample chamber and the volume of the chamber with the sample present.

Density Calculation: The density (ρ) is calculated using the formula: ρ = mass / volume

where the mass is the value determined from the analytical balance and the volume is the

value measured by the gas pycnometer.[3]

Compound Characterization Workflow
The following diagram illustrates a typical workflow for the characterization of a newly

synthesized compound like N-(3-Thienyl)acetamide. This process ensures the identity, purity,

and properties of the compound are well-documented before further studies.
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Caption: A logical workflow for the synthesis, purification, and multi-faceted characterization of

a novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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